![molecular formula C15H23ClN4O2 B6241565 tert-butyl 3-({[(5-chloropyrazin-2-yl)methyl](methyl)amino}methyl)azetidine-1-carboxylate CAS No. 2377031-74-6](/img/no-structure.png)
tert-butyl 3-({[(5-chloropyrazin-2-yl)methyl](methyl)amino}methyl)azetidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound, also known by its IUPAC name tert-butyl 3-((((5-chloropyrazin-2-yl)methyl)(methyl)amino)methyl)azetidine-1-carboxylate, is an organic compound with the molecular weight of 326.83 . It is typically stored at room temperature and appears as a liquid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C15H23ClN4O2/c1-15(2,3)22-14(21)20-8-11(9-20)7-19(4)10-12-5-18-13(16)6-17-12/h5-6,11H,7-10H2,1-4H3 . This code provides a detailed description of the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound has a molecular weight of 326.83 . It is typically stored at room temperature and appears as a liquid .Safety and Hazards
This compound is associated with several hazard statements, including H302, H315, H319, and H335 . These codes indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation . Appropriate safety measures should be taken when handling this compound.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-({[(5-chloropyrazin-2-yl)methyl](methyl)amino}methyl)azetidine-1-carboxylate involves the reaction of tert-butyl 3-azetidinylcarbamate with 5-chloropyrazine-2-carbaldehyde followed by reduction with sodium borohydride and subsequent reaction with methylamine.", "Starting Materials": [ "tert-butyl 3-azetidinylcarbamate", "5-chloropyrazine-2-carbaldehyde", "sodium borohydride", "methylamine" ], "Reaction": [ "Step 1: Reaction of tert-butyl 3-azetidinylcarbamate with 5-chloropyrazine-2-carbaldehyde in the presence of a suitable solvent and a catalyst to form tert-butyl 3-({[(5-chloropyrazin-2-yl)methyl](methyl)amino}methyl)azetidine-1-carboxylate.", "Step 2: Reduction of tert-butyl 3-({[(5-chloropyrazin-2-yl)methyl](methyl)amino}methyl)azetidine-1-carboxylate with sodium borohydride in the presence of a suitable solvent to form the corresponding amine.", "Step 3: Reaction of the amine with methylamine in the presence of a suitable solvent and a catalyst to form tert-butyl 3-({[(5-chloropyrazin-2-yl)methyl](methyl)amino}methyl)azetidine-1-carboxylate." ] } | |
CAS RN |
2377031-74-6 |
Product Name |
tert-butyl 3-({[(5-chloropyrazin-2-yl)methyl](methyl)amino}methyl)azetidine-1-carboxylate |
Molecular Formula |
C15H23ClN4O2 |
Molecular Weight |
326.8 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.